2-Amino-3-(pyridin-3-yl)propan-1-ol

• CAS No.: 348619-81-8
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-amino-3-pyridin-3-ylpropan-1-ol
• InChI: InChI=1S/C8H12N2O/c9-8(6-11)4-7-2-1-3-10-5-7/h1-3,5,8,11H,4,6,9H2
• InChI Key: XKBHUHOUKQVIHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(CO)N

Description

2-Amino-3-(pyridin-3-yl)propan-1-ol (CAS 89226-78-8) is a pyridine derivative with the molecular formula C₈H₁₂N₂O and a molecular weight of 152.19 g/mol . Its structure consists of a pyridine ring substituted at the 3-position, linked to a propanolamine backbone. This compound is commercially available in quantities ranging from 1 g to 25 g, with prices starting at $400/g .

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyridine Ring Substitution Variants

Halogen-Substituted Derivatives

• 3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol (CAS 1228666-36-1): Molecular formula: C₈H₁₁FN₂O, molecular weight 170.18 g/mol. The fluorine atom at the 5-position increases molecular weight by ~18 g/mol compared to the parent compound. This substitution likely enhances electronegativity and alters solubility or binding affinity in biological systems. Pricing parallels the parent compound ($400/g), indicating similar synthesis complexity .
• 3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol (CAS 1228666-26-9): Molecular weight 311.10 g/mol (estimated from iodine’s atomic mass). Safety data highlight precautions for inhalation and skin contact .

Methoxy-Substituted Derivatives

• 3-(5,6-Dimethoxypyridin-2-yl)prop-2-yn-1-ol: Features a propargyl alcohol group and dimethoxy substitutions on pyridine. Structural differences (prop-2-yn-1-ol vs. propan-1-ol) significantly alter reactivity .

Positional Isomers

• 2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride (CAS 1803605-98-2): Molecular formula C₈H₁₄Cl₂N₂O, molecular weight 225.11 g/mol. The dihydrochloride salt form enhances water solubility, making it preferable for lab use. Priced at €603/50 mg, it is significantly costlier than the parent compound .

Heterocycle Variants

• 2-Amino-3-(pyrimidin-2-yl)propan-1-ol (CAS 1341450-53-0): Molecular formula C₇H₁₁N₃O, molecular weight 153.18 g/mol. This compound is marketed as a "versatile scaffold" for drug discovery .

Non-Aromatic Analog

• 2-Amino-3-(methylthio)propan-1-ol (CAS BD01854819): Molecular formula C₄H₁₁NOS, molecular weight 121.20 g/mol. The methylthio group replaces the pyridine ring, drastically reducing aromaticity and likely decreasing metabolic stability. Available at lower costs (50 mg for ~$50), reflecting simpler synthesis .

Key Comparative Data

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Feature	Price (per g)
2-Amino-3-(pyridin-3-yl)propan-1-ol	89226-78-8	C₈H₁₂N₂O	152.19	Pyridin-3-yl, propanolamine	$400
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol	1228666-36-1	C₈H₁₁FN₂O	170.18	5-Fluoro substitution	$400
2-Amino-3-(pyridin-2-yl)propan-1-ol dihydrochloride	1803605-98-2	C₈H₁₄Cl₂N₂O	225.11	Pyridin-2-yl, dihydrochloride salt	€12,060*
2-Amino-3-(pyrimidin-2-yl)propan-1-ol	1341450-53-0	C₇H₁₁N₃O	153.18	Pyrimidine core	Not listed

*Converted from €1,678/500 mg .